N-Methoxy-N,3-dimethylbut-2-enamide

• CAS No.: 121712-53-6
• Molecular Formula: C7H13NO2
• Molecular Weight: 143.18 g/mol
• IUPAC Name: N-methoxy-N,3-dimethylbut-2-enamide
• InChI: InChI=1S/C7H13NO2/c1-6(2)5-7(9)8(3)10-4/h5H,1-4H3
• InChI Key: ANZMOIMDIYYRDY-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC(=O)N(C)OC)C

Description

N-Methoxy-N,3-dimethylbut-2-enamide is a useful research compound. Its molecular formula is C7H13NO2 and its molecular weight is 143.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,3-Dimethylacryloyl chloride (28.2 mL, 0.253 mol) was slowly added to a mixture of N,O-dimethylhydroxylamine hydrochloride (27.2 g, 0.278 mol) and triethylamine (75 mL, 0.519 mol) in dichloromethane (300 mL) at 0° to 30° C. and stirred 1 h at 0° C. The resultant mixture was washed with 1 N hydrochloric acid and then with 1 N sodium hydroxide and dried over magnesium sulfate. The solvent was evaporated in vacuo and the residue vacuum distilled (60° to 70° C. at 0.2 mm Hg) to give the product, 26.8 g (74%) as a colorless oil; IR(neat): 2938 and 1660 cm-1 : MS: m/z 144 (MH+); 1H NMR(CDCl3): δ 1.91 (d, J=1.2 Hz, 3H), 2.14 (d, J=0.9 Hz, 3H), 3.20 (s, 3H), 3.68 (s, 3H), and 6.12 (bs, 1H).